N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide

• Molecular Formula: C22H24N2O3S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C22H24N2O3S/c1-5-20(25)24(17-9-13-19(14-10-17)27-6-2)22-23-21(15(3)28-22)16-7-11-18(26-4)12-8-16/h7-14H,5-6H2,1-4H3
• InChI Key: ZDDQAVDTCIJCDL-UHFFFAOYSA-N
• SMILES: CCC(=O)N(C1=CC=C(C=C1)OCC)C2=NC(=C(S2)C)C3=CC=C(C=C3)OC

Description

N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide, also known as EMT, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. EMT is a thiazole derivative that has been synthesized through a multistep reaction process involving several chemical reactions.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide is not fully understood. However, studies have suggested that N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide exerts its biological activity by interacting with various cellular targets, including enzymes and receptors. N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been shown to inhibit the activity of bacterial enzymes, which are essential for bacterial survival. Additionally, N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been found to interact with various receptors, including the nuclear factor kappa B (NF-κB) and the peroxisome proliferator-activated receptor gamma (PPARγ), which are involved in the regulation of inflammation and cancer cell growth.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been shown to exhibit several biochemical and physiological effects. N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been found to inhibit the growth of various bacterial and fungal strains by interfering with their metabolic processes. Additionally, N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has also been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has several advantages for lab experiments. N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide is a stable compound that can be easily synthesized in large quantities. Additionally, N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been found to exhibit potent biological activity at low concentrations, making it an ideal candidate for further research. However, N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has some limitations for lab experiments. N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide is a relatively new compound, and its biological activity and mechanism of action are not fully understood. Additionally, N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has not been extensively tested for its toxicity and safety.

Future Directions

N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has several potential applications in various fields of research. Future research should focus on elucidating the mechanism of action of N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide and identifying its cellular targets. Additionally, further studies are needed to investigate the potential of N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide as a therapeutic agent for various diseases, including infectious diseases and cancer. Furthermore, future research should focus on optimizing the synthesis process of N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide to achieve higher yields and purity.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide involves several chemical reactions, including the condensation of ethoxybenzaldehyde with thiourea to form 4-(4-ethoxyphenyl)-2-imino-3-thiazolidinone. This intermediate is further reacted with 4-methoxyphenylacetic acid and 2-bromo-3-methylthiophene to form the final product, N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide. The synthesis process of N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been optimized to achieve high yields and purity.

Scientific Research Applications

N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Several studies have shown that N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has potent antimicrobial activity against various bacterial and fungal strains. N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, N-(4-ethoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been shown to possess anticancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.